S-2-Methylbutanal

• CAS No.: 1730-97-8
• Product Name: S-2-Methylbutanal
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: (2S)-2-methylbutanal
• Standard InChI: InChI=1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3/t5-/m0/s1
• Standard InChIKey: BYGQBDHUGHBGMD-YFKPBYRVSA-N
• Isomeric SMILES: CC[C@H](C)C=O
• SMILES: CCC(C)C=O
• Canonical SMILES: CCC(C)C=O
• Description: (S)-2-Methylbutanal belongs to the class of organic compounds known as short-chain aldehydes. These are an aldehyde with a chain length containing between 2 and 5 carbon atoms (S)-2-Methylbutanal is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa) (S)-2-Methylbutanal has been primarily detected in feces. Within the cell, (S)-2-methylbutanal is primarily located in the cytoplasm (S)-2-Methylbutanal can be converted into (1E, 2S)-2-methylbutanal oxime and (1Z, 2S)-2-methylbutanal oxime. Outside of the human body, (S)-2-methylbutanal can be found in coffee and coffee products, herbs and spices, and tea. This makes (S)-2-methylbutanal a potential biomarker for the consumption of these food products (S)-2-Methylbutanal has been linked to the inborn metabolic disorders including celiac disease.; (S)-2-methylbutanal is a 2-methylbutanal that has S configuration.
• PubChem Compound: 6971249
• Last Modified: Nov 11 2021